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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of lead arsenate and calcium arsenate, two

historically significant inorganic insecticides. The following sections detail their chemical

properties, insecticidal efficacy, toxicological profiles, and the experimental methods used for

their evaluation.

Historical Context
Lead arsenate and calcium arsenate were among the most widely used insecticides in the

early to mid-20th century, predating the era of synthetic organic pesticides like DDT.[1][2] Lead

arsenate, first introduced in 1892 to combat the gypsy moth, became the primary insecticide for

controlling the codling moth in apple orchards.[3][4] Its popularity stemmed from its high

efficacy and low phytotoxicity (damage to plants).[2][5] Calcium arsenate was also heavily

used, particularly in the southern United States, to control the boll weevil in cotton crops and

was also applied to various vegetable crops.[6][7] The use of both insecticides declined

significantly with the advent of DDT and other synthetic pesticides in the 1940s and were

eventually banned due to their high toxicity and environmental persistence.[5][7]

Chemical and Physical Properties
Lead arsenate and calcium arsenate are both inorganic arsenic compounds. Their distinct

chemical and physical properties influenced their application and environmental fate.
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Property
Lead Arsenate (Acid Lead
Arsenate)

Calcium Arsenate

Chemical Formula PbHAsO₄ Ca₃(AsO₄)₂

Molar Mass 347.1 g/mol 398.072 g/mol

Appearance White powder
Colorless to white amorphous

powder

Odor Odorless Odorless

Solubility in Water Insoluble
Slightly soluble (0.013 g/100

mL at 25°C)[1]

Stability Stable to light, air, and water Decomposes on heating

Insecticidal Efficacy: A Comparative Overview
While both were effective stomach poisons for chewing insects, lead arsenate was generally

considered the more effective and reliable insecticide.[8] Its lower solubility and greater

adherence to foliage provided a more persistent toxic residue.[3]

Target Pests:

Lead Arsenate: Primarily used against the codling moth in apple and other fruit orchards.[2]

[5] It was also effective against other chewing insects on fruit trees.[9]

Calcium Arsenate: The insecticide of choice for controlling the boll weevil in cotton fields.[6]

[7] It was also used against various pests on vegetable crops.[9]

Efficacy Data: Direct, quantitative comparative studies from the early 20th century are scarce in

readily available literature. However, historical reports consistently favor lead arsenate for its

superior performance and lower risk of crop injury. For instance, in one experiment, cotton plots

dusted with calcium arsenate yielded 164 pounds more seed cotton per acre than undusted

plots, while other insecticides of the era showed higher yields.[10] This suggests that while

effective, other options were sometimes more so. The higher solubility of calcium arsenate

could lead to it being washed off more easily and also increased its potential for phytotoxicity.

[1][9]
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Toxicological Profile
Both lead arsenate and calcium arsenate are highly toxic to mammals and are classified as

carcinogens.[1][10] The primary route of exposure for insecticidal action was ingestion, acting

as stomach poisons.[6]

Acute Toxicity Data (Oral LD₅₀):

Species Lead Arsenate (mg/kg) Calcium Arsenate (mg/kg)

Rat 1050 20 - 298[1][2]

Dog - 38[1]

Rabbit - 50[1]

Mouse - 74 - 794[1][2]

Note: A lower LD₅₀ value indicates higher toxicity.

From the available data, calcium arsenate demonstrates significantly higher acute oral toxicity

in mammals than lead arsenate, a fact attributed to its greater water solubility.[1][10]

Toxicity to Non-Target Organisms:

Birds: Both compounds are toxic to birds upon ingestion. Lead poisoning in birds can lead to

weakness, anorexia, and neurological damage.[9][11]

Aquatic Life: Due to their low solubility, the immediate risk to aquatic life from lead arsenate

was likely lower than that of the more soluble calcium arsenate. However, runoff from treated

orchards could lead to long-term contamination of water bodies.

Phytotoxicity: Lead arsenate was known for its relatively low phytotoxicity, which made it

suitable for use on sensitive fruit trees like apples.[2][5] Calcium arsenate, being more soluble,

had a higher potential to cause foliage burn and other forms of plant injury, limiting its use to

more tolerant crops like cotton and potatoes.[4][9]

Environmental Persistence and Fate
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Both insecticides are highly persistent in the environment, particularly in soil.[4][12]

Lead Arsenate: The lead and arsenic components bind tightly to soil particles, especially in

the topsoil of former orchards.[4][13] This has resulted in long-term contamination of these

lands, with residues persisting for decades.[4] The lead component is relatively immobile,

while arsenic has a slightly higher potential for leaching.[4]

Calcium Arsenate: Being more water-soluble, calcium arsenate had a greater potential for

leaching and moving into the groundwater compared to lead arsenate.[1] However, it is also

environmentally persistent.[3]

Experimental Protocols
The evaluation of insecticides in the early 20th century relied on both laboratory and field-

based methodologies.

1. Laboratory Bioassays (Stomach Poison Evaluation):

Objective: To determine the lethal dose of the insecticide when ingested by a target insect.

Methodology:

Preparation of Treated Foliage: A precise concentration of the insecticide (e.g., lead

arsenate or calcium arsenate) was suspended in water. Leaves of the host plant (e.g.,

apple leaves for codling moth larvae) were dipped into the suspension and allowed to dry.

Insect Exposure: A known number of target insects (e.g., late-instar larvae) were placed in

a container (such as a petri dish or glass jar) with the treated leaves. A control group was

provided with untreated leaves.

Observation: The insects were observed over a set period (e.g., 24, 48, 72 hours).

Data Collection: Mortality in both the treated and control groups was recorded at regular

intervals.

Analysis: The percentage of mortality was calculated, often corrected for any deaths in the

control group using Abbott's formula. This data could be used to determine the median

lethal dose (LD₅₀).
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2. Field Trials:

Objective: To evaluate the effectiveness of the insecticide under real-world agricultural

conditions.

Methodology:

Plot Selection: A section of an orchard or field with a known pest infestation was divided

into multiple plots.

Treatment Application: Different plots were treated with various insecticide formulations or

concentrations. This would include plots for lead arsenate, calcium arsenate, and an

untreated control plot. Application was typically done using hand-operated or machine-

driven dusters or sprayers.[1]

Pest Population Monitoring: The pest population density was assessed before and after

the insecticide application. This could involve methods like counting the number of infested

fruits or plants, or using insect traps.

Yield and Damage Assessment: At the end of the growing season, the crop yield and the

level of pest-related damage were measured for each plot.

Data Analysis: The data from the different plots were compared to determine the relative

effectiveness of the insecticides in reducing pest populations and increasing crop yield.
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Caption: Biochemical pathway of arsenic toxicity in insects.
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Environmental Fate of Arsenical Insecticides
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Caption: Environmental fate of lead and calcium arsenate.
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Caption: Workflow for comparing insecticide efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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